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Compound of Interest |

Compound Name: Methyltributylammonium iodide
CAS No.: 3085-79-8
Cat. No.: B1199620

Get Quote

Methyltributylammonium iodide (MTBAI) is a quaternary ammonium salt that has garnered
significant interest as a versatile ionic liquid and phase-transfer catalyst. Its unique combination
of a bulky, lipophilic cation and a nucleophilic anion makes it a powerful tool in a variety of
chemical transformations. This guide provides an in-depth exploration of MTBAI's properties
and its practical applications in organic synthesis and electrochemistry, complete with detailed
protocols and expert insights to empower researchers in their experimental endeavors.

Physicochemical Properties and Safety
Considerations

A thorough understanding of the physical and chemical characteristics of
methyltributylammonium iodide is paramount for its effective and safe utilization.

Key Physicochemical Data

The properties of MTBAI, such as its solubility, viscosity, and electrochemical stability, are
crucial for designing and optimizing reactions. While extensive data for MTBAI is not always
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readily available, we can infer some properties from its chloride analogue and related
quaternary ammonium salts.

Property Value References
Molecular Formula Ci3HsoIN [1]
Molecular Weight 327.29 g/mol [1]
White to light yellow powder or
Appearance -
crystals
] ] 95-99 °C (for the chloride
Melting Point [2]
analogue)
Soluble in water. Soluble in
- polar organic solvents like
Solubility o [2][3]
acetonitrile, methanol, and
DMSO.[3]

) ) Moderate to high; decreases
Viscosity o ) [4]
with increasing temperature.[4]

Expected to be wide, similar to
other quaternary ammonium-
) ] based ionic liquids. For a
Electrochemical Window S [5]
related RaNNTT2 ionic liquid,
the window is reported as +1.5

to -3 V vs Ag/Ag™.[5]

Note: The viscosity of ionic liquids is highly dependent on temperature and the presence of
impurities, particularly water.[4] It is recommended to dry the ionic liquid under vacuum before
use in moisture-sensitive applications.

Safety and Handling

Methyltributylammonium iodide is classified as an irritant.[6] Proper handling procedures are
essential to ensure laboratory safety.

e Hazard Statements:
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o H315: Causes skin irritation.[6]

o H319: Causes serious eye irritation.[6]

o H335: May cause respiratory irritation.[6]

e Precautionary Statements:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

o P264: Wash skin thoroughly after handling.[6]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]
o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[6]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[6]

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local regulations.[6]

Synthesis of Methyltributylammonium lodide

The synthesis of methyltributylammonium iodide is a straightforward process, typically
achieved through a Menschutkin reaction, which involves the quaternization of a tertiary amine
with an alkyl halide.[7]

Synthesis Protocol

This protocol describes the synthesis of methyltributylammonium iodide from tributylamine
and methyl iodide.

Materials:
e Tributylamine

« Methy! iodide[s]
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A polar aprotic solvent (e.g., acetone or acetonitrile)

Round-bottom flask with a reflux condenser

Magnetic stirrer and heating mantle

Rotary evaporator

Diethyl ether (for washing)
Procedure:

 In a round-bottom flask, dissolve tributylamine (1 equivalent) in the chosen polar aprotic
solvent.

o Slowly add methyl iodide (1.1 equivalents) to the solution while stirring. The reaction is
exothermic, so controlled addition is important.

» Heat the reaction mixture to a gentle reflux and maintain for several hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography
(GC).

 After the reaction is complete, cool the mixture to room temperature.
e Remove the solvent using a rotary evaporator.

e The resulting solid is the crude methyltributylammonium iodide. Wash the solid with
diethyl ether to remove any unreacted starting materials.

o Dry the purified product under vacuum.

Diagram of the Synthesis Workflow:
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Caption: Workflow for the synthesis of Methyltributylammonium lodide.

Applications in Organic Synthesis: Phase-Transfer
Catalysis

Methyltributylammonium iodide excels as a phase-transfer catalyst (PTC), facilitating
reactions between reactants in immiscible phases.[9] The lipophilic tributyl groups on the cation
allow it to transport the iodide anion (or other nucleophiles after anion exchange) from an
agueous phase into an organic phase where the substrate resides.[9]

Mechanism of Phase-Transfer Catalysis

The catalytic cycle involves the transfer of the nucleophile to the organic phase, reaction with
the substrate, and regeneration of the catalyst.

Diagram of the PTC Mechanism:
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Caption: Mechanism of phase-transfer catalysis using MTBAI.

Protocol: Nucleophilic Substitution of an Alkyl Halide

This protocol details the cyanation of 1-bromooctane using sodium cyanide, catalyzed by
methyltributylammonium iodide. This reaction is a classic example of a nucleophilic
substitution that is significantly accelerated by PTC.[9][10]

Materials:
e 1-Bromooctane
e Sodium cyanide (NaCN)

e Methyltributylammonium iodide (MTBAI)
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e Toluene

o Water

e Round-bottom flask with a reflux condenser and mechanical stirrer

e Heating mantle

e Separatory funnel

¢ Anhydrous magnesium sulfate (MgSOQOa)

» Rotary evaporator

Procedure:

e Set up a round-bottom flask with a reflux condenser and a mechanical stirrer.

o Charge the flask with 1-bromooctane (1 equivalent), sodium cyanide (1.5 equivalents), and
methyltributylammonium iodide (0.05 equivalents).

e Add toluene and water to create a biphasic system (e.g., a 2:1 ratio of toluene to water).[9]

o Heat the mixture to 90-100 °C with vigorous stirring to ensure efficient mixing of the two
phases.[9]

» Monitor the reaction progress by GC analysis of the organic layer. The reaction is typically
complete within 2-4 hours.[9]

e Once the reaction is complete, cool the mixture to room temperature and transfer it to a
separatory funnel.

o Separate the organic and aqueous layers.
e Wash the organic layer with water and then with brine.[9]

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate using a
rotary evaporator to obtain 1-cyanooctane.[9]
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Applications in Electrochemistry

The inherent ionic conductivity and wide electrochemical window of quaternary ammonium
salts make them promising electrolytes for various electrochemical devices, including batteries
and dye-sensitized solar cells (DSSCs).[11][12]

Methyltributylammonium lodide as an Electrolyte in
Zinc-lodine Batteries

Recent research has shown that quaternary ammonium-based ionic liquids can be used as
additives in the electrolyte of zinc-iodine batteries to suppress the growth of zinc dendrites and
the shuttling of polyiodide ions, thereby improving the battery's cycle life.[11]

Conceptual Workflow for Battery Assembly and Testing:

Electrolyte Preparation
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Caption: Conceptual workflow for using MTBAI in a zinc-iodine battery.

Protocol: Preparation of an lonic Liquid-Based
Electrolyte for a DSSC

The iodide/triiodide redox couple is a standard component of electrolytes in dye-sensitized
solar cells.[4] lonic liquids like methyltributylammonium iodide can be used to create a less
volatile and more stable electrolyte compared to traditional organic solvents.[13]

Materials:

Methyltributylammonium iodide (MTBAI)
 lodine (I2)

» Asuitable solvent if not using a pure ionic liquid electrolyte (e.g., acetonitrile or a low-
viscosity ionic liquid)

e Components for DSSC fabrication (FTO glass, TiO2 paste, dye, platinum-coated counter
electrode)

Procedure:
o Electrolyte Preparation:

o In a light-protected vial, dissolve a specific concentration of methyltributylammonium
iodide in the chosen solvent (or use it neat if its viscosity is low enough).

o Add a smaller, optimized concentration of iodine to the solution. The iodine will react with
the iodide ions to form the triiodide (I13~) necessary for the redox shuttle. The ratio of I~ to
I2 is a critical parameter for optimizing cell performance.

e DSSC Assembly:
o Prepare the TiO2 photoanode on FTO glass and sensitize it with a suitable dye.

o Assemble the DSSC in a sandwich configuration with the dye-sensitized photoanode, a
spacer, and the platinum-coated counter electrode.
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o Introduce the prepared electrolyte into the cell through pre-drilled holes in the counter
electrode.

o Seal the cell to prevent leakage.

e Characterization:

o Measure the photovoltaic performance of the assembled DSSC under simulated sunlight,
including the open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF),
and power conversion efficiency (PCE).

Conclusion

Methyltributylammonium iodide is a highly effective and versatile ionic liquid with significant
potential in both academic research and industrial applications. Its utility as a phase-transfer
catalyst is well-established, offering green and efficient alternatives to traditional synthetic
methods. Furthermore, its emerging applications in electrochemical energy storage and
conversion highlight its potential as a key component in next-generation technologies. The
protocols and data presented in this guide are intended to provide a solid foundation for
researchers to explore and exploit the full potential of this remarkable compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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